Cas no 622-00-4 ((2R,3R)-Dibenzyl 2,3-dihydroxysuccinate)

• Product Name: (2R,3R)-Dibenzyl 2,3-dihydroxysuccinate
• CAS No: 622-00-4
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• MDL: MFCD00674554
• CID: 39082
• PubChem ID: 87577411
• Update Time: 2025-04-18

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-Dibenzyl 2,3-dihydroxysuccinate
• Dibenzyl L-Tartrate
• (+)-Dibenzyl L-tartrate
• Di Benzyl-L-Tartarate
• L-Tartaric Acid Dibenzyl Ester
• dibenzyl (2R,3R)-2,3-dihydroxybutanedioate
• DibenzylL-Tartrate
• LCKIPSGLXMCAOF-HZPDHXFCSA-N
• FCH3594113
• API0010453
• ST2402227
• AX8034348
• (2R,3R)-2,3-Dihydroxybutanedioic acid dibenzyl ester
• (+)-Dibenzyl
• SCHEMBL366832
• AKOS000277853
• L-(+)-Dibenzyl Tartrate
• AMY41887
• A852373
• 622-00-4
• (+)-Dibenzyl L-tartrate, for chiral derivatization, >=98.0%
• W12796
• MFCD00674554
• rel-(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate
• DTXSID60427315
• T1671
• 4079-56-5
• CS-W014506

• MDL： MFCD00674554
• Inchi： 1S/C18H18O6/c19-15(17(21)23-11-13-7-3-1-4-8-13)16(20)18(22)24-12-14-9-5-2-6-10-14/h1-10,15-16,19-20H,11-12H2/t15-,16-/m1/s1
• InChI Key： LCKIPSGLXMCAOF-HZPDHXFCSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@@H]([C@H](C(=O)OCC1C=CC=CC=1)O)O)=O

Computed Properties

• Exact Mass: 330.11000
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.2036
• Melting Point: 66.0 to 70.0 deg-C
• Boiling Point: 427.78°C (rough estimate)
• Refractive Index: -13 ° (C=1, Acetone)
• PSA: 93.06000
• LogP: 1.19500
• Specific Rotation: +11.5 to +13.5° (c=1, Acetone)
• Optical Activity: [α]20/D +12.5±1°, c = 1.1% in acetone
• Solubility: Not determined

(2R,3R)-Dibenzyl 2,3-dihydroxysuccinate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls